4'-Amino-2'-chloro-3-fluoro-3'-nitrobiphenyl-4-carbonitrile

• Molecular Formula: C13H7ClFN3O2
• Molecular Weight: 291.66 g/mol
• IUPAC Name: 4-(4-amino-2-chloro-3-nitrophenyl)-2-fluorobenzonitrile
• InChI: InChI=1S/C13H7ClFN3O2/c14-12-9(3-4-11(17)13(12)18(19)20)7-1-2-8(6-16)10(15)5-7/h1-5H,17H2
• InChI Key: AWPXIHUAAHDWOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=C(C=C2)N)[N+](=O)[O-])Cl)F)C#N

Description

4'-Amino-2'-chloro-3-fluoro-3'-nitrobiphenyl-4-carbonitrile is a useful research compound. Its molecular formula is C13H7ClFN3O2 and its molecular weight is 291.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared according to Preparation 92 using 3-fluoro-4-cyanophenylboronic acid and 4-bromo-3-chloro-2-nitroaniline. The residue was purified using silica gel column chromatography eluting with 10-50% EtOAc in heptanes to afford a yellow solid (2.45 g, 52%).